molecular formula C14H16BrN3 B8447153 3-Bromo-8-(4-methyl-piperazin-1-yl)-quinoline

3-Bromo-8-(4-methyl-piperazin-1-yl)-quinoline

Cat. No.: B8447153
M. Wt: 306.20 g/mol
InChI Key: JQAYGTHYKQWLIT-UHFFFAOYSA-N
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Description

3-Bromo-8-(4-methyl-piperazin-1-yl)-quinoline is a useful research compound. Its molecular formula is C14H16BrN3 and its molecular weight is 306.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H16BrN3

Molecular Weight

306.20 g/mol

IUPAC Name

3-bromo-8-(4-methylpiperazin-1-yl)quinoline

InChI

InChI=1S/C14H16BrN3/c1-17-5-7-18(8-6-17)13-4-2-3-11-9-12(15)10-16-14(11)13/h2-4,9-10H,5-8H2,1H3

InChI Key

JQAYGTHYKQWLIT-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=CC=CC3=CC(=CN=C32)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

bis-(2-Chloro-ethyl)-methyl-amine hydrochloride (3.7 g, 19.2 mmol) and sodium carbonate (9.0 g, 85 mmol) were added to a suspension of 3-bromo-quinolin-8-ylamine (3.9 g, 17.5 mmol) (for synthesis see Gershon et al., Monatsh. Chem., 1991, 122, 935) in n-butanol (70 ml). The stirred suspension was heated at reflux for 72 h. The reaction mixture was cooled to ambient temperature, diluted with dichloromethane (300 ml) and the solution washed with water (300 ml), dried (MgSO4) and concentrated in vacuo to an oil. The oil was purified by chromatography over silica gel eluting with a gradient of methanol/dichloromethane to afford the title compound (D1) as an oil (2.6 g, 8.5 mmol, 49%);
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Synthesis routes and methods II

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